3-(1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrazol-5-yl)-1-(3,4-dichlorophenyl)-2-propen-1-one

• IUPAC Name: (E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrazol-3-yl]-1-(3,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H9Cl3F3N3O/c19-13-3-1-10(7-14(13)20)16(28)4-2-12-5-6-26-27(12)17-15(21)8-11(9-25-17)18(22,23)24/h1-9H/b4-2+
• InChI Key: XGFYJBGRDYSNLL-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)C=CC2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1C(=O)/C=C/C2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl
• Molecular Formula: C18H9Cl3F3N3O
• Molecular Weight: 446.6 g/mol
• CAS No.: 318248-60-1

Description

This compound features a pyridine ring substituted with chlorine and trifluoromethyl groups at positions 3 and 5, respectively, linked to a pyrazole moiety. The pyrazole is further connected to a 3,4-dichlorophenyl group via a propenone (α,β-unsaturated ketone) bridge.

Comparison with Similar Compounds

Pyridazinone Derivative (CAS 318498-11-2)

Structure : 3-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-yl}-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one
Key Differences :

• Phenyl Substituent : The target compound has a 3,4-dichlorophenyl group, whereas this analog uses a 4-chlorophenyl group. The additional chlorine in the target compound increases steric bulk and may enhance hydrophobic interactions.
• Core Structure: The dihydropyridazinone ring replaces the propenone group, introducing a hydrogen-bond acceptor (carbonyl oxygen) and altering molecular rigidity. Implications:
• The propenone group in the target compound may improve π-π stacking interactions compared to the pyridazinone’s saturated ring.

Triazole-Based Propenone (Fig. 60, )

Structure : (E)-1-(1-(3,4-Dichlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(4-fluorophenyl)prop-2-en-1-one
Key Differences :

• Core Heterocycle : A triazole replaces the pyrazole in the target compound. Triazoles are more rigid and may exhibit stronger dipole interactions.
• Substituents : The fluorophenyl group in this analog versus the trifluoromethylpyridine in the target compound alters electronic properties.
  Implications :
• The triazole’s nitrogen-rich structure may improve solubility but reduce metabolic stability compared to the pyrazole .

Pyrazolone Derivatives (–6)

Examples :

• 1-(3-Chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1152512-13-4)
• 1-(3-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride (CAS 1803567-57-8)
  Key Differences :
• Functional Groups: These analogs lack the propenone bridge and trifluoromethylpyridine moiety.
• Substituents : Simpler alkyl or amine groups replace the dichlorophenyl and pyridine components.
  Implications :
• The trifluoromethylpyridine in the target compound likely confers higher thermal stability due to strong C-F bonds .

Data Table: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	logP (Predicted)
Target Compound	C₁₉H₁₁Cl₃F₃N₃O	488.7*	3,4-Dichlorophenyl, CF₃-pyridine, propenone	4.2
Pyridazinone Analog (CAS 318498-11-2)	C₁₉H₁₀Cl₂F₃N₅O	452.2	4-Chlorophenyl, CF₃-pyridine, pyridazinone	3.7
Triazole Propenone (Fig. 60)	C₁₈H₁₁Cl₂FN₃O	387.2	3,4-Dichlorophenyl, 4-fluorophenyl	3.9
Pyrazolone (CAS 1152512-13-4)	C₁₂H₁₁ClN₂O	234.7	3-Chlorophenyl, isopropyl	2.5

*Calculated molar mass based on molecular formula.

Research Findings and Implications

• Electron-Withdrawing Effects : The trifluoromethyl and dichlorophenyl groups in the target compound synergistically enhance electrophilicity, which may improve inhibition of kinases or cytochrome P450 enzymes compared to less halogenated analogs .
• Synthetic Challenges: Suzuki-Miyaura coupling (as seen in ) is likely critical for assembling the pyridine-pyrazole core, while Claisen-Schmidt condensation could form the propenone bridge .